Cas no 76917-23-2 (2,6-Octadienal,(2E,6Z)-)

2,6-Octadienal,(2E,6Z)- structure
2,6-Octadienal,(2E,6Z)- structure
Product Name:2,6-Octadienal,(2E,6Z)-
CAS No:76917-23-2
MF:C8H12O
MW:124.180282592773
CID:564992
PubChem ID:20836195
Update Time:2025-04-19

2,6-Octadienal,(2E,6Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Octadienal,(2E,6Z)-
    • (2E,6Z)-2,6-octadienal
    • (2E,6Z)-octa-2,6-dienal
    • 2E,6Z-Octadienal
    • DTXSID001314440
    • LMFA06000133
    • 2,6-Octadienal
    • EINECS 278-574-9
    • XA97AW7T5Y
    • FEMA NO. 5003
    • CHEBI:195673
    • NS00089439
    • (e,z)-2,6-octadienal
    • 76917-23-2
    • SCHEMBL1300754
    • 2,6-Octadienal, (2E,6Z)-
    • Inchi: 1S/C8H12O/c1-2-3-4-5-6-7-8-9/h2-3,6-8H,4-5H2,1H3/b3-2-,7-6+
    • InChI Key: CBXNRMOWVZUZQA-BRXUXDTNSA-N
    • SMILES: O=C/C=C/CC/C=C\C

Computed Properties

  • Exact Mass: 124.088815
  • Monoisotopic Mass: 124.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 1.8

Experimental Properties

  • Density: 0.855
  • Boiling Point: 190.6°C at 760 mmHg
  • Flash Point: 74.1°C
  • Refractive Index: 1.455
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